4-(4-fluorophenyl)-1-(4-methoxybenzoyl)-2,2-dimethyl-2,5-dihydro-1H-imidazole-5-thione

• IUPAC Name: [4-(4-fluorophenyl)-2,2-dimethyl-5-sulfanylideneimidazol-1-yl]-(4-methoxyphenyl)methanone
• InChI: InChI=1S/C19H17FN2O2S/c1-19(2)21-16(12-4-8-14(20)9-5-12)18(25)22(19)17(23)13-6-10-15(24-3)11-7-13/h4-11H,1-3H3
• InChI Key: OCFQXINQGAXVMG-UHFFFAOYSA-N
• Canonical SMILES: CC1(N=C(C(=S)N1C(=O)C2=CC=C(C=C2)OC)C3=CC=C(C=C3)F)C
• Molecular Formula: C19H17FN2O2S
• Molecular Weight: 356.4 g/mol

Description

The closest compound I found is N-(4-fluorophenyl)-N’-{3-nitro-4-methoxybenzoyl}thiourea. This compound is similar in structure but has a nitro group instead of the imidazole ring.

Synthesis Analysis

There is a study on the synthesis and cytotoxic activity of N-4-Methoxybenzoyl-N’-(4-fluorophenyl)thiourea. The structures of the compounds were characterized by UV, IR, 1 HNMR, 13 CNMR, and Mass Spectrometer.

Chemical Reactions Analysis

The chemical reactions involving N-4-Methoxybenzoyl-N’-(4-fluorophenyl)thiourea have been studied. The new compound was screened for in vitro cytotoxic activity against HeLa cell line.

Physical And Chemical Properties Analysis

The physical and chemical properties of N-(4-fluorophenyl)-N’-{3-nitro-4-methoxybenzoyl}thiourea have been reported.

Scientific Research Applications

Anticancer Research

This compound has shown promise in anticancer studies. . The compound’s ability to inhibit cancer cell growth makes it a candidate for further investigation as a potential anticancer agent.

Molecular Docking Studies

. These studies help in understanding the compound’s potential as a therapeutic agent by simulating its interaction with proteins at the molecular level.

Mechanism of Action

The docking result showed that N-4-methoxybenzoyl-N’-(4-fluorophenyl)thiourea has a lower re-rank score than hydroxyurea (HU), which predicted its higher biological activity.

Safety and Hazards

The safety and hazards of the related compound N-{(4-fluorophenyl)[(4-methoxybenzoyl)amino]methyl}-4-methoxybenzamide have been reported.

Future Directions

The future directions of this research could involve further studies on the cytotoxic activity of N-4-Methoxybenzoyl-N’-(4-fluorophenyl)thiourea and related compounds.